Cas no 36847-86-6 (3-(N-(4-Bromophenyl)carbamoyl)prop-2-enoic Acid)

• Product Name: 3-(N-(4-Bromophenyl)carbamoyl)prop-2-enoic Acid
• CAS No: 36847-86-6
• Molecular Formula: C₁₀H₇NO₃Br-
• Molecular Weight: 269.07148
• CID: 89225
• PubChem ID: 1551067

3-(N-(4-Bromophenyl)carbamoyl)prop-2-enoic Acid Properties

Names and Identifiers

• N-(4-Bromophenyl)maleamic acid
• 3-(N-(4-Bromophenyl)carbamoyl)prop-2-enoic acid
• 3-(4-bromo-phenylcarbamoyl)-acrylic acid
• 4-(4-Bromoanilino)-4-oxobut-2-enoic acid
• 4'-(Bromophenyl)maleamic acid
• N-(4-bromo-phenyl)-maleamic acid
• N-(4-Brom-phenyl)-maleamidsaeure
• CS-0316060
• NSC-58022
• 59256-47-2
• 4-((4-Bromophenyl)amino)-4-oxobut-2-enoic acid
• AKOS000296123
• SR-01000580181-1
• 36847-86-6
• NSC58022
• (Z)-4-((4-bromophenyl)amino)-4-oxobut-2-enoic acid
• SR-01000580181
• (Z)-4-(4-bromoanilino)-4-oxobut-2-enoic acid
• SCHEMBL7824173
• MFCD00134952
• LS-10724
• (2Z)-3-[(4-BROMOPHENYL)CARBAMOYL]PROP-2-ENOIC ACID
• N-(p-Bromophenyl)maleamic acid
• ALBB-030083
• 2-Butenoic acid, 4-[(4-bromophenyl)amino]-4-oxo-, (2Z)-

• InChIKey： DSNFUZCLEZJCRN-AATRIKPKSA-N
• Inchi： InChI=1S/C10H8BrNO3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-6H,(H,12,13)(H,14,15)/b6-5+
• SMILES： BrC1C=CC(NC(=O)/C=C/C(O)=O)=CC=1

Computed Properties

• Exact Mass: 268.96900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 268.969
• Heavy Atom Count: 15
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Surface Charge: -1
• Topological Polar Surface Area: 69.2

Experimental Properties

• LogP: 2.10140
• PSA: 66.40000
• Refractive Index: 1.66
• Boiling Point: 482ºC at 760mmHg
• Flash Point: 245.3ºC
• Color/Form: powder
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides